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Compound of Interest

Compound Name: D-Glucose-1802,13C
Cat. No.: B12395629
Get Quote

Executive Safety Summary (BLUF)

Crucial Distinction: D-Glucose-1802,13C is a stable isotope compound. It is NON-
RADIOACTIVE.

Do not dispose of this material in radioactive waste streams (e.qg.,

Cor

H bins). Doing so incurs unnecessary disposal costs (approx. 10-20x higher than chemical
waste) and complicates regulatory inventories.

This guide outlines the proper segregation of this material based on its experimental context:
as a pure reagent, a biological by-product, or a chemical solvent extract.

Waste Stream Characterization

Effective disposal requires analyzing the "Matrix" — the environment in which the glucose
currently exists. Use the following logic to determine your disposal path.

The Three Waste Matrices
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Decision Logic & Workflow

The following diagram illustrates the decision tree for compliant disposal.
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Figure 1: Decision matrix for segregating stable isotope glucose waste based on experimental
contamination.

Detailed Disposal Protocols
Scenario A: Pure Reagent (Expired or Excess Stock)

Context: You have a bottle of dry powder or a prepared stock solution (e.g., 1M in water) that is
no longer needed.
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The Science: Glucose is a nutrient, not a toxin. However, releasing large quantities into the
water supply spikes the Biochemical Oxygen Demand (BOD). Bacteria in the sewer system
rapidly consume the glucose, depleting oxygen and potentially killing aquatic life or disrupting
water treatment plant bacteria.

Protocol:
o Small Quantities (<100g or <1L solution):
o Flush down the sanitary sewer with copious amounts of water (20:1 dilution ratio).

o Note: Verify your facility's specific wastewater permit limits. Most research labs are
permitted for this volume.

o Large Quantities (>1009):
o Do not pour down the drain.[1][2][3]
o Collect in a chemically compatible container (HDPE or Glass).
o Label as "Non-Hazardous Chemical Waste: Glucose Solution."
e Label Defacing (CRITICAL):

o If the original bottle has a "Stable Isotope” or "C13" label, deface it with a permanent
marker before discarding the empty bottle in trash or glass recycling.

o Reasoning: Waste handlers often confuse "Isotope” with "Radioisotope." Defacing
prevents false alarms and facility lockdowns.

Scenario B: Biological Media (Metabolic Tracing Waste)

Context: Spent media from cell cultures fed with the labeled glucose.

The Science: The hazard here is not the glucose, but the biological agent (HEK293 cells, E.
coli, viral vectors). The presence of

Cor
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O does not alter the biohazard classification.

Protocol:

e Liquid Waste:
o Add bleach (final concentration 10%) to the media flask.
o Allow to sit for 20 minutes.

o Dispose of down the sink with water (if local EHS permits bleached waste) or collect in
"Treated Bio-Liquid" carboys.

e Solid Waste (Plates/Flasks):
o Place in standard Red Biohazard Bags.
o Process via autoclave or incineration service.

o Note: No special isotope declaration is required for the waste manifest.

Scenario C: Chemical Extracts (MFA Quenching)

Context: You have performed a methanol/chloroform extraction to harvest intracellular
metabolites.

The Science: This is the most hazardous waste stream. The toxicity and flammability of the
solvents (Methanol, Acetonitrile, Chloroform) override the non-hazardous nature of the glucose.

Protocol:
e Segregation:
o Halogenated Waste: If Chloroform or Dichloromethane was used.
o Non-Halogenated Waste: If only Methanol, Ethanol, or Acetonitrile was used.

e Labeling:
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o Label the carboy with the specific solvent percentages.

o You do not need to list "D-Glucose-1802,13C" as a hazardous constituent on the tag, as
it is dissolved at trace levels and is non-toxic.

e Disposal:

o Cap tightly.[2][4][5] Hand off to your facility's chemical waste management team for
incineration.

Regulatory Compliance & Environmental Impact[6]

[7]
Biochemical Oxygen Demand (BOD) Limits

While glucose is non-toxic, it is a high-strength organic pollutant.
o Standard Sewer Limit: ~300 mg/L BOD.[6]
e Glucose BOD: Pure glucose has a theoretical BOD of approx. 0.7 g oxygen per 1 g glucose.

o Calculation: Dumping 1 kg of glucose requires ~700g of dissolved oxygen from the water
system to degrade. This is a significant "shock load" for local treatment plants. Always dilute
or solid-waste large amounts.

"Isotope" vs. "Radioisotope™ Confusion

A common friction point in disposal is the fear of radioactivity.

o Validation: Keep the Safety Data Sheet (SDS) readily available. Section 2 (Hazards
Identification) will explicitly state "Not a hazardous substance or mixture" and Section 14
(Transport) will show "Not dangerous goods."

e Proactive Communication: If you are disposing of a large volume of labeled material,
preemptively email your EHS officer: "Disposing of stable isotope glucose (Sugar). Non-
radioactive.[5][7] High BOD precautions taken."
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o Safety Data Sheet (SDS)

o Source:

* Biochemical Oxygen Demand (BOD) Guidelines: Regulatory limits for drain disposal of high-
sugar solutions.

o Source:

+ Metabolic Flux Analysis Sample Preparation: Standard protocols regarding solvent extraction
(Methanol/Chloroform)

o Source:

« Stable Isotope Disposal Guidelines: University EHS standard operating procedures for non-
radioactive isotopes.

o Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12395629/docs#d-glucose-1802-13c-operational-
disposal-waste-management-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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